Cas no 346407-20-3 (1(6H)-Pyridazineacetamide, N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-6-oxo-3-phenyl-)

1(6H)-Pyridazineacetamide, N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-6-oxo-3-phenyl- structure
346407-20-3 structure
Product Name:1(6H)-Pyridazineacetamide, N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-6-oxo-3-phenyl-
CAS No:346407-20-3
MF:C18H18N6O4
MW:382.373322963715
CID:302638
PubChem ID:71437162
Update Time:2025-04-19

1(6H)-Pyridazineacetamide, N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-6-oxo-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1(6H)-Pyridazineacetamide, N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-6-oxo-3-phenyl-
    • N-(6-Amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
    • 346407-20-3
    • DTXSID901109098
    • Inchi: 1S/C18H18N6O4/c1-22-16(19)15(17(27)23(2)18(22)28)20-13(25)10-24-14(26)9-8-12(21-24)11-6-4-3-5-7-11/h3-9H,10,19H2,1-2H3,(H,20,25)
    • InChI Key: ZCSIDWCIMSJTMA-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(N)N(C)C(N1C)=O)NC(CN1C(C=CC(C2C=CC=CC=2)=N1)=O)=O

Computed Properties

  • Exact Mass: 382.13914
  • Monoisotopic Mass: 382.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 809
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 128A^2
  • XLogP3: -0.4

Experimental Properties

  • PSA: 128.41
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